Journal Name:Geochimica et Cosmochimica Acta
Journal ISSN:0016-7037
IF:5.921
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/212/description#description
Year of Origin:1950
Publisher:Elsevier Ltd
Number of Articles Per Year:455
Publishing Cycle:Semimonthly
OA or Not:Not
For Cervical Cancer Diagnosis: Tissue Raman Spectroscopy and Multi-level Feature Fusion with SENet Attention Mechanism
Geochimica et Cosmochimica Acta ( IF 5.921 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.saa.2023.123147
Cervical cancer ranks among the most prevalent forms of gynecological malignancies. Timely identification of cervical lesions and prompt intervention can effectively prevent the development of cervical cancer or enhance patients' chances of survival. In this study, we propose an innovative method based on Raman spectroscopy, i.e., a multi-level SENet attention mechanism feature fusion architecture (MAFA) for rapid diagnosis of cervical cancer and precancerous lesions. The convolution process of this architecture can extract features from shallow to deep layers, and the attention mechanism is added to achieve the fusion of features from different layers. The added attention mechanism can automatically determine the importance of each layer feature channel and assign weight values to that layer according to the importance of each layer to achieve the purpose of focusing the model on certain waveform features and improve the targeting of model learning. We collected Raman spectra of 212 cervical tissues containing cervical cancer and its precancerous lesions.The experimental results show that MAFA can effectively improve the diagnostic accuracy of VGGNet, GoogLeNet and ResNet models in the validation of Raman spectral data of cervical tissue. Among them, ResNet performed the best, with the highest average accuracy, precision, recall and F1-Score of 82.36%, 84.00, 82.35% and 82.26%, respectively, when no feature fusion was performed. The evaluation metrics improved by 4.91%, 3.97%, 4.97%, and 5.06%, respectively, after using the MAFA; they also improved by 4.16%, 2.90%, 4.17%, and 4.32%, respectively, compared with the model that directly performs feature fusion without using the attention mechanism. Therefore, the MAFA proposed in this study is better than that of the neural network that directly fuses the features of each convolutional layer. The experimental results show that the performance of the MAFA proposed in this paper is significantly higher than that of traditional deep learning algorithms, indicating that the present architecture can effectively improve the diagnostic accuracy of deep learning networks for cervical cancer.
Detail
Carbon nanoprobe derived from Nyctanthes arbor-tristis flower: Unveiling the surface defect-derived fluorescence
Geochimica et Cosmochimica Acta ( IF 5.921 ) Pub Date: 2023-07-08 , DOI: 10.1016/j.saa.2023.123119
Dual Emissive (green and blue) Carbon dots (C-Dots) aka g-CD and b-CD were synthesized using flowers of Nyctanthes arbortristis as the sole precursor via hydrothermal method without the aid of any external passivating agent. In the present report, the effect of time and temperature on the hydrothermal reaction was evaluated in order to modulate the surface defects that could lead to dual emissions. To gauge the nature, size, morphology, and optoelectronic characteristics, the C-Dots were characterized using high-resolution transmission electron microscopy (HRTEM), X-ray photoelectron spectroscopy (XPS), Fourier-transform infrared spectroscopy (FTIR), UV-Vis spectroscopy and fluorescence spectroscopy. The fluorescence studies of both the Carbon Dots revealed their excitation-dependent emission characteristics with the bathochromic shift. Furthermore, both g-CD and b-CD could effectively be utilized as efficient fluorescent probes for the selective and sensitive detection of Fe3+. These fluorescent nanoprobes could selectively detect Fe3+ over a wide range of concentrations (3 µM to 100 µM) with limit of detection (LOD) as low as 0.05 µM and 0.70 µM respectively. These tuneable Carbon Dots having wider solubilities would open a new avenue as Nanosensors for real-time applications.
Detail
Calixarene-based supramolecular assembly with fluorescent gold-nanoclusters for highly selective determination of perfluorooctane sulfonic acid
Geochimica et Cosmochimica Acta ( IF 5.921 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.saa.2023.123127
The present study developed an efficient fluorescent approach, based on a supramolecular assembly between gold nanoclusters and calix[4]arene derivatives (C4A-Ds), to detect sever pollutant of perfluorooctane sulfonic acid (PFOS). For that, a series of C4A-Ds with different chain lengths and positive charges at the wider rim were designed and synthesized. Cytidine-5′ phosphate protected gold nanoclusters (AuNCs@CMP) were then assembled with calix[4]arene (LC4AP) to form AuNCs/LC4AP assembly, leading to 8-fold luminescence enhancement via the AIEE effect. However, further binding with PFOS reconstituted the as-formed assembly hrough a competitive effect, generating a fluorescence quenching. Particularly, the linear fluorescence response of AuNCs/LC4AP to PFOS realized a highly sensitive determination of the pollutant PFOS in a wide range (2.0–100 μM). In addition, the developed method successfully detected PFOS in pool water near a fire drill field, being good enough for the practical PFOS determination. The calixarene mediated method, based on the fluorescence “on–off” strategy of metal nanoclusters, is sensitive, rapid-responsive, economical, particularly, suitable for the PFOS determination in practice. It takes full advantage of the molecular recognition and self-assembly of artificial macrocyclic host molecules as a promising strategy for the PFOS determination, and will be highlight to develop new detection methods for PFOS and other poisonous compounds in environments.
Detail
Interaction mechanism between hydroxychloroquine sulfate and collagen: Insights from multi-spectroscopy, molecular docking, and molecular dynamic simulation methods
Geochimica et Cosmochimica Acta ( IF 5.921 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.saa.2023.123155
Hydroxychloroquine sulfate (HCQ) can be used to treat various connective tissue diseases. Collagen, which is not only an important drug delivery carrier but also the main component in the connective tissue, is the focus of this study. Here, the interaction mechanism of HCQ with collagen was investigated through various spectroscopic and computational methods. It is found that HCQ binds to collagen spontaneously, primarily via hydrophobic interactions and some hydrogen bonds. The findings of X-ray diffraction (XRD), Fourier transform infrared spectroscopy (FTIR) and scanning electron microscopy (SEM) verified that formation of HCQ-collagen complex and the amorphous structure, secondary structures, and microstructure of collagen were changed after HCQ binding. A decrease in the relaxation time of free water was observed in the collagen system when HCQ was added. Molecular docking demonstrated that HCQ was almost buried in the cavity of collagen via some hydrophobic interactions with one hydrogen bond, which conforms to the findings of the fluorescence and FTIR analyses. Molecular dynamic (MD) simulations further revealed the structural change information in the docking process. Hopefully, the information generated in this study can provide some useful insights for the research on the pharmacological mechanisms of HCQ in the treatment of the connective tissue diseases and the application of collagen as a drug carrier.
Detail
Ag microlabyrinth/nanoparticles coated large-area thin PDMS films as flexible and transparent SERS substrates for in situ detection
Geochimica et Cosmochimica Acta ( IF 5.921 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.saa.2023.123153
Flexible and transparent surface-enhanced Raman scattering (SERS) substrates have attracted much attention as a fast, sensitive and in situ detection platform for practical applications. However, the large-area fabrication of flexible and transparent SERS substrates with high performance is still challenging. Here, a flexible and transparent SERS substrate based on large-area thin PDMS film decorated with Ag microlabyrinth/nanoparticles hierarchical structures (denoted as ALNHS@PDMS) is fabricated by using the floating-on-water method and magnetron sputtering technology. By optimizing the sputtering time, the ALNHS with multiple hot spots are uniformly distributed on the PDMS surface. Based on characterizing the rhodamine 6G (R6G) with a portable Raman spectrometer, the optimal ALNHS@PDMS film exhibits a high enhancement factor (5.2×106), excellent uniformity and reproducibility, as well as superior mechanical stability. In addition, thanks to the good sticky feature and bi-directional activation property of the thin ALNHS@PDMS film, the prepared flexible and transparent SERS substrate can achieve in situ detection of malachite green residues (10-6 M) on apple and tomato skins. This large-area, thin, mechanically robust, flexible and transparent ALNHS@PDMS film, integrated with a portable Raman spectrometer, shows great potential for point-of-care testing (POCT) in practical applications.
Detail
An activatable small-molecule fluorogenic probe for detection and quantification of beta-amyloid aggregates
Geochimica et Cosmochimica Acta ( IF 5.921 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.saa.2023.123145
Extracellular accumulation of β amyloid (Aβ) peptides in the brain is thought to be a pathological hallmark and initial event before the symptom starts of Alzheimer’s patients. Herein, we developed two series of benzo[d]thiazole-based small-molecule compounds (BM1-BM4, BPM1-BPM4) with a donor-acceptor (D-A) or donor-π-acceptor (D-π-A) architecture, respectively, based on structure-activity relationship. Among them, the optimized BPM1 not only displayed the highest binding affinity to Aβ aggregates over other proteins or Aβ monomers, but was readily activated its fluorescence with 10-fold fluorescence enhancement, allowing for specifically and sensitively detecting Aβ aggregates. BPM1 also exhibits several other advantages including low molecular weight, low cytotoxicity and excellent biological stability. Besides, cell staining results confirmed that SK-N-BE(2) cells can be fluorescently lighted up as well as cell permeability and damage when treated with BPM1-bound Aβ1-42 aggregates.
Detail
Effect of wheat roasting conditions and wheat type on short-wave infrared (SWIR) spectral data of whole and milled wheat by ANOVA-simultaneous component analysis
Geochimica et Cosmochimica Acta ( IF 5.921 ) Pub Date: 2023-07-16 , DOI: 10.1016/j.saa.2023.123160
ANOVA-simultaneous component analysis (ASCA) was used to investigate the effect of roasting and wheat type on shortwave-infrared (SWIR) spectra of whole wheat and flour through assessment of statistical significance and characterisation of the contributing spectral features. The full factorial experimental design included two wheat types, three roasting temperatures and three roasting frequencies. SWIR spectral images were collected from the two roasted wheat types and their two milled samples. Three ASCA models, one for each wheat conformation (kernel, whole wheat flour, white flour) were investigated. It was evidenced that all factors and interaction in the whole wheat flour model had a significant (p ≤ 0.05) effect on spectral data. Only the factor roasting frequency was not significant in white flour model and only the interaction between roasting frequency and wheat type was not significant for the kernel model. The main variations in the loading line plots were identified and characterised by chemical structural differences that occur within the sample. The effect of roasting frequency had a more adverse effect on protein stability, moisture evaporation, water soluble carbohydrates and aromatic amino acids, compared to roasting temperature. A Rapid Visco-Analyser (RVA) was used to further investigate difference in wheat type as almost all spectral data sets differed significantly. The most prominent difference between the two wheat types was observed as differences in amylase activity and presence of lipids. ASCA applied to SWIR whole wheat and flour spectral data effectively characterised the significant effect of roasting on wheat starch and protein structures.
Detail
Facile In-Situ photocatalytic reduction of AuNPs on multilayer Core-Shell Fe3O4@SiO2@PDA magnetic nanostructures and their SERS application
Geochimica et Cosmochimica Acta ( IF 5.921 ) Pub Date: 2023-07-06 , DOI: 10.1016/j.saa.2023.123101
Surface-enhanced Raman scattering (SERS) is a promising analytical technique for the rapid, sensitive, and repeatable detection in various SERS application fields. Herein, a new type of potential magnetically recyclable SERS substrate was designed and rapidly synthesized via a facile three-step template method. First, the magnetic ferroferric oxide (Fe3O4) cores were prepared by a convenient solvothermal approach, and coated with a thin layer of silica by a sol–gel process in order to improve their stability in complicated environments. Next, the negatively charged polydopamine (PDA)/K6[SiW11VIVO40]·7H2O (PDA/SiW11V) outer shell was assembled upon the magnetic Fe3O4@SiO2 core–shell nanoparticles via a layer-by-layer sequential adsorption process using the stickiness of PDA. The SiW11V multilayer shell can be used as the subsequent photocatalytic reduction precursors for the in-situ loading of high-density gold nanoparticles (AuNPs), without any other organic additives. The AuNPs decorated multilayer core–shell Fe3O4@SiO2@PDA magnetic nanostructures were employed as a potential magnetically recyclable SERS substrate, and showed excellent SERS performance. Using crystal violet (CV) as a model target, the as-fabricated AuNPs modified multilayer core–shell Fe3O4@SiO2@PDA magnetic nanostructures SERS substrates exhibited significant enhancement, and pushed the detection limit down to 10-12 M. Aside from the ultrahigh sensitivity, these SERS substrates also possess an excellent reproducibility (relative standard deviation (RSD) ∼ 8.3%), long-term stability (75 days), and unique chemical stability capability in different organic solvents and different environments with pH ≤ 10. Furthermore, a real-life application is also performed by the detection of melamine in spiked milk solution using the as-prepared magnetic nanostructures SERS-active substrates (limit of detection (LOD), 10-8 M). These results highlight that the rational design and controllable synthesis of multifunctional magnetic SERS substrates is a promising strategy in many different application fields such as biosensing, photoelectrocatalysis, and medical diagnosis.
Detail
Progress in appended calix[4]arene-based receptors for selective recognition of copper ions
Geochimica et Cosmochimica Acta ( IF 5.921 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.saa.2023.123188
In the past two decades, there has been significant progress in the design and development of synthetic receptors for molecular recognition as they find application in the field of chemical, biological, medical, and environmental sciences. Synthetic receptors based on calix systems appended with fluorogenic and chromogenic groups have gained considerable attention for sensing and recognition of ions and molecules. Copper (Cu2+) is an essential element required in trace amounts in all living organisms to carry out various biological processes. The aim of this review is to summarize advancement in π-conjugated fluorogenic and chromogenic groups appended to calix[4]arene motifs for detection and quantitation of Cu2+ ion. The focus is to present a comprehensive account of extended calix[4]arene systems with different linkers and highlight the unique design and binding characteristics for the recognition and sensing of Cu2+ ions.
Detail
A multifunctional supramolecular assembly based on cucurbit[7]uril: White light material and Fe(CN)63− detection
Geochimica et Cosmochimica Acta ( IF 5.921 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.saa.2023.123165
White light emitting materials have broad application prospects in fields such as displays, lighting devices, etc., but developing such materials faces considerable challenges. In this study, 1,3,5-tris[4-(pyridine-4-butyl)phenyl]benzene derivative (BTPY) was synthesized and a supramolecular assembly with AIE properties named BTPY@Q[7] was prepared with cucurbit[7]uril (Q[7]). Furthermore, by adding rhodamine 6G (R6G) to it, and controlling its ratio with R6G, a dual-emission white light system (0.33, 0.33) was synthesized and used for white light emitting materials as well as anti-counterfeiting fields. In addition, based on the BTPY@Q[7]-R6G system, a light harvesting system in aqueous phase was constructed, with an energy transfer efficiency (ΦET) of 26.19 % and an antenna effect (AE) of 10.21. Interestingly, the supramolecular self-assembly can also be used as a fluorescent probe, specifically recognize Fe(CN)63− ions in water, with a detection limit of 2.5 × 10−8 M.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
地学1区 GEOCHEMISTRY & GEOPHYSICS 地球化学与地球物理1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
15.30 192 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://ees.elsevier.com/gca/default.asp?acw=2
Submission Guidelines
https://www.elsevier.com/journals/geochimica-et-cosmochimica-acta/0016-7037/guide-for-authors
Reference Format
https://www.elsevier.com/journals/geochimica-et-cosmochimica-acta/0016-7037/guide-for-authors
Collection Carrier
original research articles comments and replies review articles book reviews speeches or lectures (by invitation).